Cas no 1779651-19-2 (4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid
• CAS No: 1779651-19-2
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5710032
• PubChem ID: 22458679
• Update Time: 2025-05-23

4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-([(TERT-BUTOXY)CARBONYL]AMINO)PIPERIDINE-2-CARBOXYLICACID
• 4-([(TERT-BUTOXY)CARBONYL]AMINO)PIPERIDINE-2-CARBOXYLIC ACID
• 4-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid
• EN300-1178859
• 1779651-19-2
• 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-7-4-5-12-8(6-7)9(14)15/h7-8,12H,4-6H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： DRBVUSUGMQAMIV-UHFFFAOYSA-N
• SMILES： O(C(NC1CCNC(C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid

4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid (CAS No. 1779651-19-2)

4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid is a compound with the CAS registry number 1779651-19-2. This compound belongs to the class of piperidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound features a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group at the 4-position and a carboxylic acid group at the 2-position. These substituents play a crucial role in determining its chemical properties, biological activity, and potential applications in drug discovery.

The synthesis of 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution, amide formation, and oxidation or reduction processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for studying stereochemical effects on biological activity.

One of the most significant aspects of this compound is its role as a building block in medicinal chemistry. The piperidine ring is known for its ability to act as a scaffold for bioactive molecules, particularly in the development of central nervous system (CNS) agents. The presence of the Boc group provides a versatile protecting group for amino functionalities, facilitating further functionalization during drug design. Moreover, the carboxylic acid group can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity in biological systems.

Recent studies have highlighted the potential of 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid as a lead compound for anti-inflammatory and analgesic agents. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase (COX) enzymes and nitric oxide (NO) production in macrophage cells. These findings suggest that this compound could be further developed into therapeutic agents for conditions like arthritis, neuropathic pain, and other inflammatory disorders.

In addition to its pharmacological applications, 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid has been investigated for its potential in peptide synthesis and as a chiral auxiliary in asymmetric catalysis. Its use as a chiral ligand in transition metal-catalyzed reactions has shown promise in enantioselective synthesis of complex molecules, which is a critical area in modern organic chemistry.

The structural versatility of this compound also makes it an attractive candidate for exploring new chemical space in drug discovery. By modifying the substituents on the piperidine ring or incorporating additional functional groups, researchers can generate libraries of analogs with diverse biological profiles. High-throughput screening techniques have been employed to evaluate these analogs against various disease targets, leading to the identification of promising leads for further development.

From an analytical standpoint, 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm its molecular structure and provide insights into its conformational flexibility and stability under different conditions. Computational modeling studies have also been conducted to predict its binding modes with target proteins and assess its druggability.

In conclusion, 4-{(tert-butoxy)carbonylamino}piperidine-2-carboxylic acid (CAS No. 1779651-19-2) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structure, synthetic accessibility, and biological activity make it an invaluable tool for researchers exploring novel therapeutic agents. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it remains at the forefront of chemical innovation in the pharmaceutical industry.